Cas no 1009-14-9 (Valerophenone)

• Product Name: Valerophenone
• CAS No: 1009-14-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00009480
• CID: 40541
• PubChem ID: 66093
• Update Time: 2025-09-25

Valerophenone Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpentan-1-one
• PENTANOPHENONE
• N-BUTYL PHENYL KETONE
• 1-PHENYL-1-PENTANONE
• BUTYL PHENYL KETONE
• 1-phenyl-1-pentanon
• 1-phenyl-pentan-1-one
• Butylphenylkcton
• Valerophenone
• 1-Phenyl-1-pentanone Solution
• n-Valerophenone
• NSC 58959
• aromatic ketone
• Pentanoylbenzene
• Valerophenone 99%
• Valerophenone,98%
• VALERONITRILE 99+%
• 1-Pentanone, 1-phenyl-
• 2-propylacetophenone
• XKGLSKVNOSHTAD-UHFFFAOYSA-N
• F27Q043NT1
• Valerophenone, 98%
• 1-Benzoylbutane
• NSC58959
• Valerophenone, 8CI
• Valerophenone, 99%
• 4-methyl butyrophenone
• KSC176C4R
• CHEM
• A897297
• AM20020075
• UNII-F27Q043NT1
• SY013718
• Q3304162
• CHEMBL372105
• DTXSID0061406
• 1009-14-9
• NS00015053
• CS-W010853
• FT-0675759
• 1-phenylpentan-1-one, Butyl phenyl ketone
• SCHEMBL50014
• V0009
• CHEBI:36812
• F0001-0049
• AC8072
• XKGLSKVNOSHTAD-UHFFFAOYSA-
• NSC-58959
• W-108931
• AKOS000120679
• AS-12867
• EN300-21000
• InChI=1/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• MFCD00009480
• AI3-09309
• FT-0657901
• EINECS 213-767-3
• SB-270466; n-butyl phenyl ketone
• DTXCID1032563
• DB-284654
• ACETOPHENONE, 3-PROPYL-
• BBL011454
• STL146566
• DB-261413

• MDL： MFCD00009480
• Inchi： 1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： XKGLSKVNOSHTAD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCC
• BRN： 1907717

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 162.23
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3

Experimental Properties

• Color/Form: Not determined
• Density: 0.975 g/mL at 20 °C(lit.)
• Melting Point: -9 ºC
• Boiling Point: 140°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.5143(lit.)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, acids, bases, plastics.
• PSA: 17.07000
• LogP: 3.05950
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether.

Valerophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Valerophenone

Valerophenone (CAS No. 1009-14-9): An Overview of Its Properties, Applications, and Recent Research

Valerophenone (CAS No. 1009-14-9) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 1-Phenylpentan-1-one, is a ketone with the molecular formula C₁₁H₁₄O. It has a molecular weight of 162.22 g/mol and is characterized by its aromatic and aliphatic functionalities, making it an important intermediate in various synthetic pathways.

The structure of Valerophenone consists of a phenyl ring attached to a five-carbon aliphatic chain, with a ketone group at the terminal position. This unique structure confers several interesting properties to the compound, including solubility in organic solvents and reactivity in various chemical reactions. Valerophenone is typically synthesized through the condensation of benzaldehyde and valeric acid or its derivatives, followed by dehydration and oxidation steps.

In the context of pharmaceutical research, Valerophenone has gained significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of Valerophenone derivatives as potent inhibitors of protein kinases, which are key enzymes involved in many cellular processes and disease pathways.

Another area where Valerophenone has shown promise is in the field of organic synthesis. Its reactivity and functional group versatility make it an attractive starting material for the preparation of complex organic molecules. A notable example is its use in the synthesis of natural products and their analogs. A research team at the University of California, Berkeley, recently published a paper in Tetrahedron Letters (2023) detailing an efficient method for synthesizing Valerophenone-based derivatives that exhibit anti-inflammatory properties.

The physical properties of Valerophenone are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 255°C at atmospheric pressure. The compound is stable under normal conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. Its stability and reactivity make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety, while Valerophenone is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it can be irritating to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound. Additionally, it is advisable to store Valerophenone in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of Valerophenone is another important consideration. While there are no specific regulations governing its use or disposal, it is recommended to follow standard environmental guidelines to minimize any potential ecological effects. Proper waste management practices should be implemented to ensure that any by-products or residues are disposed of safely.

In conclusion, Valerophenone (CAS No. 1009-14-9) is a valuable compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique structure and properties make it an essential intermediate in various synthetic pathways and a promising candidate for the development of new drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in scientific and industrial contexts.